Cas no 1153130-96-1 (1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one)

• Product Name: 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one
• CAS No: 1153130-96-1
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 4772206
• PubChem ID: 43556177
• Update Time: 2025-05-19

1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one
• 1-(4-aminopiperidin-1-yl)-2-(2-chlorophenyl)ethanone
• 1153130-96-1
• F1907-3730
• AKOS005851760
• 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one

• Inchi： 1S/C13H17ClN2O/c14-12-4-2-1-3-10(12)9-13(17)16-7-5-11(15)6-8-16/h1-4,11H,5-9,15H2
• InChI Key： XDOWDPCIYBVHOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 252.1029409 g/mol
• Monoisotopic Mass: 252.1029409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3
• Molecular Weight: 252.74

Additional information on 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one

Comprehensive Overview of 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one (CAS No. 1153130-96-1)

1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one, with the CAS number 1153130-96-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine backbone with a chlorophenyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one has surged, driven by advancements in small-molecule drug development. The compound’s structural versatility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern pharmacology. Its CAS registry number 1153130-96-1 is frequently searched in academic and industrial databases, reflecting its relevance in preclinical studies and patent filings.

The synthesis of 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aligns with the growing focus on stereoselective synthesis in the pharmaceutical industry, where optical purity is critical for drug efficacy and safety. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent quality control standards.

From a commercial perspective, CAS 1153130-96-1 is often listed by suppliers specializing in custom synthesis and contract research. Its applications extend to protease inhibition studies and receptor modulation, areas that are currently trending in AI-driven drug design platforms. The integration of machine learning in molecular modeling has further highlighted the importance of such compounds in virtual screening pipelines.

Environmental and regulatory considerations also play a role in the handling of 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one. While not classified as hazardous under standard guidelines, proper laboratory practices are recommended to ensure safe usage. This aligns with broader industry trends emphasizing green chemistry and sustainable synthesis protocols.

In summary, 1-(4-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one (1153130-96-1) represents a critical intermediate in contemporary drug development. Its structural features and functional groups make it a valuable asset for researchers exploring new chemical entities (NCEs) and personalized medicine. As the pharmaceutical landscape evolves, compounds like this will continue to bridge the gap between bench-scale discovery and clinical translation.